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Compound of Interest

Compound Name: Isoscoparin

Cat. No.: B3028397 Get Quote

An In-depth Technical Guide to Isoscoparin: Structure, Quantitative Analysis, and Biological

Activity

Introduction
Isoscoparin is a naturally occurring flavonoid, specifically a C-glycosylflavone, that has

garnered interest within the scientific community for its potential therapeutic properties,

including antioxidant and anti-inflammatory activities.[1][2][3] Found in various plant species

such as Gentiana algida, it is being investigated for its role in preventing and treating conditions

like obesity.[1][2] This document provides a comprehensive technical overview of

Isoscoparin's chemical structure, quantitative data from experimental studies, detailed

analytical protocols, and its interaction with key biological signaling pathways.

Chemical Structure and Identification
Isoscoparin is structurally defined as a C-glycosyl compound consisting of the flavone

chrysoeriol linked to a 1,5-anhydro-D-glucitol moiety at the 6th position.[4] This linkage makes it

a trihydroxyflavone and a monomethoxyflavone derivative.[4]

Key identifiers for Isoscoparin are as follows:

IUPAC Name: 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one[4][5]

Molecular Formula: C₂₂H₂₂O₁₁[1][4][5][6]
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Molecular Weight: 462.4 g/mol [1][4][5]

CAS Number: 20013-23-4[4]

Synonyms: Chrysoeriol 6-C-glucoside, C-Glucosyl-6 chrysoeriol[4][5][6]

The canonical SMILES representation of the molecule is:

COC1=C(C=CC(=C1)C2=CC(=O)C3=C(O2)C=C(C(=C3O)[C@H]4--INVALID-LINK--

CO)O)O)O)O)O.[4][7]

Quantitative Data
The following tables summarize key quantitative parameters related to the biological activity

and analysis of Isoscoparin.

Table 1: Pharmacokinetic Parameters in Mice
Parameter Value Conditions Source

Bioavailability 2.6%

Intravenous (5 mg/kg)

and Intragastric (20

mg/kg) administration

[8][9]

Linear Range (UPLC-

MS/MS)

1-4000 ng/mL (r >

0.998)
Mouse Blood [8][9]

Intra-day & Inter-day

Precision
<12% Mouse Blood [8][9]

Accuracy 86-112% Mouse Blood [8][9]

Recovery >68% Mouse Blood [8][9]

Matrix Effect 86-90% Mouse Blood [8][9]

Table 2: In Vitro Activity & Solubility
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Parameter Value Conditions Source

NO and TNF-α

Inhibition
Significant inhibition 2.0 µM concentration [1]

Solubility in DMSO 2.3 mg/mL (4.97 mM)
Sonication

recommended
[1]

Solubility in 10%

DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 2.5 mg/mL (5.41

mM)
Clear solution [2]

Solubility in 10%

DMSO + 90% Corn

Oil

≥ 2.5 mg/mL (5.41

mM)
Clear solution [2]

Experimental Protocols
UPLC-MS/MS Method for Pharmacokinetic Analysis in
Mouse Blood
This protocol details the methodology used for the determination of Isoscoparin in mouse

blood samples.[8][9]

A. Sample Preparation:

Blood samples are treated with a protein precipitant.

The precipitant used is a mixture of acetonitrile and methanol in a 9:1 volume ratio.

B. Chromatographic Separation:

System: Ultra-Performance Liquid Chromatography (UPLC).

Column: HSS T3 column.

Column Temperature: 40°C.
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Mobile Phase A: Acetonitrile.

Mobile Phase B: 0.1% Formic Acid in water.

Elution: A gradient elution procedure is employed.

C. Mass Spectrometric Detection:

System: Tandem Mass Spectrometry (MS/MS).

Ionization Source: Electrospray Ionization (ESI), positive ion mode.

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis.

Preparation of Isoscoparin Solutions for In Vivo
Experiments
This protocol describes the preparation of a clear, injectable solution of Isoscoparin.[2]

Prepare a stock solution of Isoscoparin in DMSO.

To prepare a 1 mL working solution as an example:

Take 100 µL of the DMSO stock solution.

Add it to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

If any precipitation occurs, the solution can be gently heated or sonicated to aid dissolution.

[2] It is recommended to prepare this working solution fresh on the day of use.[2]

Signaling Pathway Analysis
Isoscoparin has been shown to significantly inhibit the production of the pro-inflammatory

cytokine Tumor Necrosis Factor-alpha (TNF-α).[1] TNF-α is a critical mediator of inflammation
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that initiates a signaling cascade upon binding to its receptor (TNFR), leading to the activation

of the transcription factor NF-κB. The activation of NF-κB is a central event in the inflammatory

response, promoting the expression of genes involved in inflammation. By inhibiting TNF-α,

Isoscoparin can effectively suppress this downstream inflammatory signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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